Cas no 943324-15-0 (Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate)

Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate structure
943324-15-0 structure
Product Name:Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
CAS No:943324-15-0
MF:C13H11BrO2S
MW:311.194241762161
CID:2109466
Update Time:2023-08-04

Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
    • 3-(4-Methylphenyl)-4-bromothiophene-2-carboxylic acid methyl ester
    • Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
    • Inchi: 1S/C13H11BrO2S/c1-8-3-5-9(6-4-8)11-10(14)7-17-12(11)13(15)16-2/h3-7H,1-2H3
    • InChI Key: IHVRPGLIFGLWAP-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(C(=O)OC)=C1C1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Topological Polar Surface Area: 54.5
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